Cas no 2172513-00-5 (1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172513-00-5
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 6023774
• PubChem ID: 165534581
• Update Time: 2025-06-08

1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine
• EN300-1281123
• [1-(5-bromopyridin-2-yl)azetidin-2-yl]methanamine
• 2172513-00-5

• Inchi： 1S/C9H12BrN3/c10-7-1-2-9(12-6-7)13-4-3-8(13)5-11/h1-2,6,8H,3-5,11H2
• InChI Key： XUSWLATVMOBMLG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1CCC1CN

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172513-00-5)

1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172513-00-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine.

Chemical Structure and Properties

1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine is a small molecule with a molecular formula of C₁₀H₁₃BrN₃. The compound features a pyridine ring substituted with a bromine atom at the 5-position and an azetidine ring linked to the 2-position of the pyridine ring through a methylene bridge. The presence of the bromine atom and the azetidine ring imparts unique chemical and physical properties to this molecule. The compound is typically synthesized through multi-step reactions involving the coupling of 5-bromopyridine with an azetidine derivative followed by reduction steps.

Synthesis Methods

The synthesis of 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine has been explored using various methodologies. One common approach involves the palladium-catalyzed coupling reaction between 5-bromopyridine and an azetidine derivative, followed by reductive amination to introduce the amine functionality. Recent advancements in catalytic systems have improved the efficiency and yield of these reactions, making the synthesis more scalable and cost-effective. For instance, a study published in the Journal of Organic Chemistry reported a highly efficient method using a palladium catalyst with a ligand that significantly enhanced the reaction yield.

Biological Activities

1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine has been investigated for its potential biological activities, particularly in the context of drug discovery. Preliminary studies have shown that this compound exhibits promising anti-inflammatory and neuroprotective effects. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, in vivo studies using animal models have indicated that 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine can reduce neuroinflammation and improve cognitive function in models of neurodegenerative diseases.

Clinical Applications and Research Advancements

The potential therapeutic applications of 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine are currently being explored in preclinical studies. Researchers are particularly interested in its use for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis, as well as neurodegenerative conditions like Alzheimer's disease and Parkinson's disease. A recent study published in the journal Neuropharmacology highlighted the compound's ability to modulate microglial activation and reduce oxidative stress, which are critical factors in neurodegenerative processes.

Safety and Toxicity Profiles

The safety profile of 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine is an important consideration for its potential therapeutic use. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

Conclusion

In conclusion, 1-(5-bromopyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172513-00-5) is a promising compound with potential therapeutic applications in various diseases characterized by inflammation and neurodegeneration. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatment options in the future.